Cas no 83757-08-8 (3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine)

83757-08-8 structure
Product Name:3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine
CAS No:83757-08-8
Molecular Formula:C9H9N3S2
Molecular Weight:223.31786
MDL:MFCD00649535
CID:731873
PubChem ID:563449
3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine Properties
Names and Identifiers
-
- 1,2,4-Thiadiazol-5-amine,3-[(phenylmethyl)thio]-
- 3-Benzylsulfanyl-[1,2,4]thiadiazol-5-ylamine
- 3-benzylsulfanyl-1,2,4-thiadiazol-5-amine
- 3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine
- 3-(benzylthio)-1,2,4-thiadiazol-5-amine
- 3-(phenylmethylthio)-1,2,4-thiadiazole-5-ylamine
- 3-Benzylmercapto-[1,2,4]thiadiazol-5-ylamin
- 3-benzylmercapto-[1,2,4]thiadiazol-5-ylamine
- 3-benzylthio-5-amino-1,2,4-thiadiazole
- 3-[(Phenylmethyl)thio]-1,2,4-thiadiazol-5-amine
- SCHEMBL10535559
- 3-(benzylsulfanyl)-1,2,4-thiadiazol-5-ylamine
- 3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine #
- Z56928662
- AG-690/40144077
- MFCD00649535
- MLS000061243
- SMR000070112
- SDCCGMLS-0024588.P002
- CHEMBL1329383
- EN300-05914
- F2158-0566
- AKOS000270759
- SR-01000217785
- J-511772
- HMS2350N14
- CS-0220158
- HMS1683M06
- 1,2,4-Thiadiazol-5-amine, 3-benzylthio-
- SR-01000217785-1
- BRD-K82522140-001-05-9
- DTXSID50340307
- UOIUWIYFNWLYPM-UHFFFAOYSA-N
- LS-06076
- 83757-08-8
- 1,2,4-Thiadiazol-5-amine, 3-[(phenylmethyl)thio]-
- STK271424
- ALBB-018430
- G30881
-
- MDL: MFCD00649535
- InChIKey: UOIUWIYFNWLYPM-UHFFFAOYSA-N
- Inchi: InChI=1S/C9H9N3S2/c10-8-11-9(12-14-8)13-6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,10,11,12)
- SMILES: C1=CC=C(C=C1)CSC2=NC(=N)SN2
Computed Properties
- Exact Mass: 223.02400
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Monoisotopic Mass: 223.024
- Heavy Atom Count: 14
- Complexity: 173
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.7
- Topological Polar Surface Area: 105A^2
Experimental Properties
- LogP: 2.99380
- PSA: 105.34000
- Refractive Index: 1.693
- Boiling Point: 416.2°Cat760mmHg
- Melting Point: 110 ºC
- Flash Point: 205.5°C
- Solubility: Almost insoluble (0.047 g/l) (25 º C),
- Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine Security Information
3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P004XHK-100mg |
1,2,4-Thiadiazol-5-amine,3-[(phenylmethyl)thio]- |
83757-08-8 | 97% | 100mg |
$68.00 | 2024-04-21 | |
A2B Chem LLC | AC29224-50mg |
3-Benzylsulfanyl-[1,2,4]thiadiazol-5-ylamine |
83757-08-8 | 93% | 50mg |
$72.00 | 2024-04-19 | |
abcr | AB371005-500 mg |
3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine |
83757-08-8 | 500MG |
€254.60 | 2023-02-20 | ||
Chemenu | CM376771-1g |
3-(benzylsulfanyl)-1,2,4-thiadiazol-5-amine |
83757-08-8 | 95%+ | 1g |
$*** | 2023-05-29 | |
Enamine | EN300-05914-0.05g |
3-(benzylsulfanyl)-1,2,4-thiadiazol-5-amine |
83757-08-8 | 94% | 0.05g |
$35.0 | 2023-10-28 | |
Fluorochem | 031002-1g |
3-Benzylsulfanyl-[1,2,4]thiadiazol-5-ylamine |
83757-08-8 | 1g |
£307.00 | 2022-03-01 | ||
Life Chemicals | F2158-0566-0.25g |
3-(benzylsulfanyl)-1,2,4-thiadiazol-5-amine |
83757-08-8 | 95%+ | 0.25g |
$171.0 | 2023-09-06 | |
TRC | B704333-50mg |
3-(benzylsulfanyl)-1,2,4-thiadiazol-5-amine |
83757-08-8 | 50mg |
$ 50.00 | 2022-06-06 | ||
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTT497-100mg |
3-(benzylsulfanyl)-1,2,4-thiadiazol-5-amine |
83757-08-8 | 95% | 100mg |
¥353.0 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290828-50mg |
3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine |
83757-08-8 | 97% | 50mg |
¥751 |
3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine Related Literature
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Chunzhi Xuan,Qiao Xia,Juanjuan Xu,Qinghong Wang,Xia Lin,Yingzi Fu Anal. Methods, 2016,8, 3564-3569
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Yanmin Qin,Zhongqing Jiang,Liping Guo,Meilin Liu J. Mater. Chem. A, 2019,7, 21270-21279
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Pil Seok Chae,Hyoung Eun Bae,Muhammad Ehsan,Hazrat Hussain Org. Biomol. Chem., 2014,12, 8480-8487
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Sally Higson,Fabiana Subrizi,Tom D. Sheppard,Helen C. Hailes Green Chem., 2016,18, 1855-1858
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6. Back cover
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7. Estimating the binding ability of onium ions with CO2 and π systems: a computational investigation†M. Althaf Hussain,A. Subha Mahadevi,G. Narahari Sastry Phys. Chem. Chem. Phys., 2015,17, 1763-1775
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Junhyeong Kim,Hyunki Kim,Soo-Kil Kim,Sang Hyun Ahn J. Mater. Chem. A, 2018,6, 6282-6288
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Anqi Ji,Shuyang Zhang,Samarthya Bhagia,Chang Geun Yoo RSC Adv., 2020,10, 21698-21723
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Yi Wan,Yumo Zhao,Jiajie Zhu,Qiyang Yuan,Wei Wang,Yongqiang Zhang Green Chem., 2023,25, 256-263
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:83757-08-8)3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine

Purity:99%/99%/99%/99%
Quantity:500mg/1g/5g/10g
Price($):159.0/188.0/520.0/804.0